Cas no 1256346-41-4 (5-Acetyl-4-bromothiophen-2-boronic Acid)

5-Acetyl-4-bromothiophen-2-boronic acid is a versatile boronic acid derivative used primarily as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of both acetyl and bromo substituents on the thiophene ring enhances its reactivity, enabling selective functionalization for complex heterocyclic synthesis. The boronic acid moiety facilitates efficient carbon-carbon bond formation, making it valuable in pharmaceutical and materials science applications. Its well-defined structure ensures consistent performance in palladium-catalyzed reactions, while the bromo group offers additional sites for further derivatization. This compound is particularly useful in constructing thiophene-based scaffolds for drug discovery and advanced organic electronic materials.

5-Acetyl-4-bromothiophen-2-boronic Acid structure

1256346-41-4 structure

Product Name:5-Acetyl-4-bromothiophen-2-boronic Acid

CAS No:1256346-41-4

MF:C₆H₆BBrO₃S

MW:248.890039920807

MDL:MFCD16660286

CID:828170

Update Time:2026-04-29

5-Acetyl-4-bromothiophen-2-boronic Acid Chemical and Physical Properties

Names and Identifiers

- (5-Acetyl-4-bromothiophen-2-yl)boronic acid
- 5-ACETYL-4-BROMOTHIOPHEN-2-BORONIC ACID
- X1877
- 5-Acetyl-4-bromothiophen-2-boronic Acid
- MDL： MFCD16660286

Computed Properties

Exact Mass: 247.93100

Experimental Properties

PSA: 85.77000
LogP: 0.39300

5-Acetyl-4-bromothiophen-2-boronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A168803-100mg	5-Acetyl-4-bromothiophen-2-boronic Acid	1256346-41-4		100mg	$ 150.00	2023-04-19
TRC	A168803-250mg	5-Acetyl-4-bromothiophen-2-boronic Acid	1256346-41-4		250mg	$ 293.00	2023-04-19
TRC	A168803-500mg	5-Acetyl-4-bromothiophen-2-boronic Acid	1256346-41-4		500mg	$ 454.00	2023-04-19
TRC	A168803-1g	5-Acetyl-4-bromothiophen-2-boronic Acid	1256346-41-4		1g	$ 638.00	2023-04-19
abcr	AB271492-1 g	5-Acetyl-4-bromothiophen-2-boronic acid; 98%	1256346-41-4		1g	€467.00	2023-04-26
Chemenu	CM206629-1g	(5-Acetyl-4-bromothiophen-2-yl)boronic acid	1256346-41-4	95%	1g	$368	2023-01-19
Chemenu	CM206629-5g	(5-Acetyl-4-bromothiophen-2-yl)boronic acid	1256346-41-4	95%	5g	$1357	2023-01-19
1PlusChem	1P000OIV-1g	Boronic acid, B-(5-acetyl-4-bromo-2-thienyl)-	1256346-41-4	98%	1g	$294.00	2025-02-18
1PlusChem	1P000OIV-5g	Boronic acid, B-(5-acetyl-4-bromo-2-thienyl)-	1256346-41-4	98%	5g	$1070.00	2025-02-18
abcr	AB271492-1g	5-Acetyl-4-bromothiophen-2-boronic acid, 98%; .	1256346-41-4	98%	1g	€467.00	2025-04-21

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Additional information on 5-Acetyl-4-bromothiophen-2-boronic Acid

5-Acetyl-4-bromothiophen-2-boronic Acid: A Comprehensive Overview

5-Acetyl-4-bromothiophen-2-boronic Acid (CAS No. 1256346-41-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, characterized by its thiophene ring system, bromine substituent, and boronic acid functionality, serves as a valuable building block in modern chemical research. In this article, we will delve into its structural properties, synthetic methods, applications, and recent advancements in its utilization.

The molecular structure of 5-Acetyl-4-bromothiophen-2-boronic Acid is a testament to its potential in various chemical transformations. The thiophene ring provides a conjugated system that enhances electronic communication within the molecule. The bromine atom at the 4-position introduces electron-withdrawing effects, while the boronic acid group at the 2-position facilitates cross-coupling reactions—a cornerstone of modern organic synthesis. Recent studies have highlighted the importance of such functional groups in constructing complex molecular architectures with precision.

One of the most notable applications of 5-Acetyl-4-bromothiophen-2-boronic Acid lies in its use as a precursor for Suzuki-Miyaura coupling reactions. This reaction enables the formation of biaryl bonds, which are crucial in the synthesis of diverse pharmaceutical agents and advanced materials. For instance, researchers have employed this compound to construct heterocyclic frameworks with tailored electronic properties for optoelectronic devices.

From a synthetic standpoint, the preparation of 5-Acetyl-4-bromothiophen-2-boronic Acid involves multi-step processes that highlight the subtleties of organoboron chemistry. The introduction of the boronic acid group typically requires precise control over reaction conditions to ensure selectivity and yield. Recent advancements in catalytic methods have further streamlined these processes, making large-scale production more feasible.

In terms of applications, 5-Acetyl-4-bromothiophen-2-boronic Acid has found utility in drug design due to its ability to modulate biological pathways. For example, studies have demonstrated its potential as a lead compound for anti-inflammatory agents by targeting specific enzyme systems. Additionally, its role in materials science extends to the development of advanced polymers and nanomaterials with enhanced mechanical and thermal properties.

Environmental considerations are also pivotal when discussing compounds like 5-Acetyl-4-bromothiophen-2-boronic Acid. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure sustainable practices in chemical manufacturing. These studies underscore the importance of responsible handling and disposal to mitigate ecological impacts.

In conclusion, 5-Acetyl-4-bromothiophen-2-boronic Acid (CAS No. 1256346-41-4) stands as a testament to the ingenuity of modern chemistry. Its unique structural features and functional groups make it an indispensable tool in various scientific domains. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly play an even more significant role in advancing chemical innovation.